![molecular formula C17H25NO3 B4175686 4-(2,3-dimethylphenoxy)-N-(tetrahydro-2-furanylmethyl)butanamide](/img/structure/B4175686.png)
4-(2,3-dimethylphenoxy)-N-(tetrahydro-2-furanylmethyl)butanamide
Overview
Description
4-(2,3-dimethylphenoxy)-N-(tetrahydro-2-furanylmethyl)butanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is commonly referred to as DMF-T butanamide and is synthesized through a specific method that involves several steps.
Mechanism of Action
The mechanism of action of DMF-T butanamide is not fully understood, but it is believed to exert its biological effects through the modulation of various signaling pathways. It has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress. DMF-T butanamide has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
DMF-T butanamide has been shown to have various biochemical and physiological effects. It has been found to increase the expression of antioxidant enzymes and reduce the production of reactive oxygen species (ROS) in cells. Additionally, DMF-T butanamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
DMF-T butanamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. Additionally, it has been shown to have low toxicity in various cell lines and animal models. However, one limitation of DMF-T butanamide is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on DMF-T butanamide. One potential area of study is its use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, DMF-T butanamide could be studied for its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis. Further research is also needed to fully understand the mechanism of action of DMF-T butanamide and its potential therapeutic applications in various fields.
Scientific Research Applications
DMF-T butanamide has been extensively studied for its potential applications in scientific research. It has been found to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. Additionally, DMF-T butanamide has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(2,3-dimethylphenoxy)-N-(oxolan-2-ylmethyl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO3/c1-13-6-3-8-16(14(13)2)21-11-5-9-17(19)18-12-15-7-4-10-20-15/h3,6,8,15H,4-5,7,9-12H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKOFPXWEQQBHGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCCCC(=O)NCC2CCCO2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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